[[2-[(4,5-dimethyl-2-thiazolyl)amino]-2-oxoethyl]thio]methanethioic acid O-ethyl ester

• Molecular Formula: C10H14N2O2S3
• Molecular Weight: 290.4 g/mol
• IUPAC Name: O-ethyl [2-[(4,5-dimethyl-1,3-thiazol-2-yl)amino]-2-oxoethyl]sulfanylmethanethioate
• InChI: InChI=1S/C10H14N2O2S3/c1-4-14-10(15)16-5-8(13)12-9-11-6(2)7(3)17-9/h4-5H2,1-3H3,(H,11,12,13)
• InChI Key: KLXPSPAVOPNDDU-UHFFFAOYSA-N
• SMILES: CCOC(=S)SCC(=O)NC1=NC(=C(S1)C)C

Description

[[2-[(4,5-dimethyl-2-thiazolyl)amino]-2-oxoethyl]thio]methanethioic acid O-ethyl ester is a member of thiazoles.

Scientific Research Applications

Synthesis Approaches:

• The synthesis of substituted acyloxymethyl esters of certain complex compounds, such as cefotiam, has been explored to improve oral bioavailability. Notably, specific esters demonstrated high peak plasma levels comparable to those achieved through subcutaneous injections, indicating their potential for effective oral drug delivery systems (Yoshimura et al., 1986).

Biological Activity and Potential Applications:

• Certain thiazole derivatives, specifically ethyl (5-alkyl-2-amino-1,3-thiazol-4-yl) acetates, have demonstrated significant in vitro antiamoebic activity against Acanthamoeba polyphaga. One compound in particular exhibited activity comparable to commercial agents, suggesting its potential as a safe and effective alternative amoebicidal agent (Shirai et al., 2013).
• Research on derivatives of 2,4,5-trisubstitutedthiazole has shown significant cytotoxicity against various cancer cell lines, highlighting their potential as anticancer agents. The study also revealed that these compounds exhibit satisfactory ADMET properties, adhering to Lipinski's rule of five, which is crucial for the development of pharmacologically active agents (Al-Jaidi et al., 2020).

Mechanistic Insights and Activity Enhancement:

• The study of 4-amino-4-methyl-pent-2-ynthioc acid S-methyl ester (ampal thiolester: ATE) and its derivatives as inhibitors of aldehyde dehydrogenase 1 (ALDH1) unveiled that specific compounds, such as DIMATE, act as competitive irreversible inhibitors. These findings provide valuable insights into the design of new inhibitors with potential therapeutic applications, especially in the context of chemosensitivity restoration and apoptosis induction (Quash et al., 2002).